Cas no 101903-30-4 (Butanoic acid,2-[(2-furanylmethyl)(1H-imidazol-1-ylcarbonyl)amino]-, 4-penten-1-yl ester)

Butanoic acid,2-[(2-furanylmethyl)(1H-imidazol-1-ylcarbonyl)amino]-, 4-penten-1-yl ester structure
101903-30-4 structure
Product Name:Butanoic acid,2-[(2-furanylmethyl)(1H-imidazol-1-ylcarbonyl)amino]-, 4-penten-1-yl ester
CAS No:101903-30-4
MF:C18H23N3O4
MW:345.392924547195
CID:159459
PubChem ID:93532
Update Time:2025-04-19

Butanoic acid,2-[(2-furanylmethyl)(1H-imidazol-1-ylcarbonyl)amino]-, 4-penten-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-[(2-furanylmethyl)(1H-imidazol-1-ylcarbonyl)amino]-, 4-penten-1-yl ester
    • Pefurazoate
    • pent-4-enyl 2-[furan-2-ylmethyl(imidazole-1-carbonyl)amino]butanoate
    • 4-Pentenyl 2-((2-furanylmethyl)(1H-imidazol-1-ylcarbonyl)amino)butanoate
    • Butanoic acid,2-((2-furanylmethyl)(1H-imidazol-1-ylcarbonyl)amino)-,4-pentenyl ester
    • Healthied
    • Pefurazoate [ISO:BSI]
    • pent-4-enyl (2RS)-2-[furfuryl(imidazol-1-ylcarbonyl)amino]butyrate
    • pent-4-enyl N-furfuryl-N-imidazol-1-ylcarbonyl-DL-homoalaninate
    • Pent-4-enyl N-furfuryl-N-imidazol-1-ylcarbonyl-DL-homoalaninate (IUPAC)
    • UHF-8615
    • UR 003
    • Butanoicacid, 2-[(2-furanylmethyl)(1H-imidazol-1-ylcarbonyl)amino]-, 4-pentenyl ester(9CI)
    • (?à)-Pefurazoate
    • UHF 8615
    • UR 0003
    • 4-pentenyl-N-furfuryl-N-imidazol-1-ylcarbonyl-DL-homoalaninate
    • pent-4-enyl 2-(2-furylmethyl-(imidazole-1-carbonyl)amino)butanoate
    • 2-[Furfuryl(1H-imidazole-1-ylcarbonyl)amino]butanoic acid 4-pentenyl ester
    • 2-[(2-Furanylmethyl)[(1H-imidazol-1-yl)carbonyl]amino]butanoic acid 4-pentenyl ester
    • PEFURAZOATE [ISO]
    • CHEMBL2286350
    • C18480
    • Butanoic acid, 2-[(2-furanylmethyl)(1H-imidazol-1-ylcarbonyl)amino]-, 4-pentenyl ester (9CI); (+/-)-Pefurazoate; Healthied; UHF 8615; UR 0003
    • Butanoic acid, 2-((2-furanylmethyl)(1H-imidazol-1-ylcarbonyl)amino)-, 4-pentenyl ester
    • CHEBI:83845
    • Q18816387
    • NS00021446
    • VX45582AWM
    • pent-4-en-1-yl 2-{[(furan-2-yl)methyl](1H-imidazole-1-carbonyl)amino}butanoate
    • PEFURAZOATE [MI]
    • 101903-30-4
    • pent-4-en-1-yl 2-[(2-furylmethyl)(1H-imidazol-1-ylcarbonyl)amino]butanoate
    • UR-0003
    • DTXSID4057920
    • SCHEMBL20067
    • EN300-18590664
    • UNII-VX45582AWM
    • BUTANOIC ACID, 2-((2-FURANYLMETHYL)(1H-IMIDAZOL-1-YLCARBONYL)AMINO)-, 4-PENTEN-1-YL ESTER
    • (+/-)-PEFURAZOATE
    • pent-4-en-1-yl 2-[(2-furylmethyl)(imidazol-1-ylcarbonyl)amino]butanoate
    • Inchi: 1S/C18H23N3O4/c1-3-5-6-11-25-17(22)16(4-2)21(13-15-8-7-12-24-15)18(23)20-10-9-19-14-20/h3,7-10,12,14,16H,1,4-6,11,13H2,2H3
    • InChI Key: WBTYBAGIHOISOQ-UHFFFAOYSA-N
    • SMILES: O(CCCC=C)C(C(CC)N(C(N1C=NC=C1)=O)CC1=CC=CO1)=O

Computed Properties

  • Exact Mass: 345.16900
  • Monoisotopic Mass: 345.168856
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 77.6

Experimental Properties

  • Color/Form: The appearance is light brown liquid
  • Density: d420 1.152
  • Melting Point: 25°C
  • Boiling Point: 480.31°C (rough estimate)
  • Flash Point: 229°C
  • Refractive Index: nD24.4 1.5140
  • PSA: 77.57000
  • LogP: 3.23440
  • Solubility: Solubility at 25 ℃

Butanoic acid,2-[(2-furanylmethyl)(1H-imidazol-1-ylcarbonyl)amino]-, 4-penten-1-yl ester Security Information

  • Toxicity:LD50 in male, female rats, male, female mice (mg/kg): 981, 1051, 1299, 946 orally; in rats (mg/kg): >2000 dermally; LC50 in rats (mg/m3): >3450 by inhalation; LC50 (48 hr) in carp, rainbow trout, bluegill sunfish (ppm): 16.9, 4.0, 12.0 (Takenaka, 1990)

Butanoic acid,2-[(2-furanylmethyl)(1H-imidazol-1-ylcarbonyl)amino]-, 4-penten-1-yl ester Pricemore >>

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